4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one
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Description
4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one is a triazinone derivative characterized by a 1,3,5-triazin-2-one core substituted with an amino group at position 4 and a branched 3,3-dimethylbutyl group at position 5.
Properties
Molecular Formula |
C9H16N4O |
|---|---|
Molecular Weight |
196.25 g/mol |
IUPAC Name |
4-amino-6-(3,3-dimethylbutyl)-1H-1,3,5-triazin-2-one |
InChI |
InChI=1S/C9H16N4O/c1-9(2,3)5-4-6-11-7(10)13-8(14)12-6/h4-5H2,1-3H3,(H3,10,11,12,13,14) |
InChI Key |
QNMDPAHWWPRIND-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CCC1=NC(=NC(=O)N1)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one typically involves the nucleophilic substitution of cyanuric chloride with appropriate amines. The reaction is carried out under controlled conditions to ensure the selective substitution of the chlorine atoms. The general steps are as follows:
Starting Material: Cyanuric chloride is used as the starting material.
Nucleophilic Substitution: The first chlorine atom is substituted with 3,3-dimethylbutylamine under basic conditions.
Second Substitution: The second chlorine atom is substituted with ammonia or an amine to introduce the amino group.
Cyclization: The intermediate undergoes cyclization to form the triazine ring.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely.
Chemical Reactions Analysis
Types of Reactions
4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: The amino and alkyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazine oxides, while substitution reactions can introduce various functional groups, enhancing the compound’s versatility.
Scientific Research Applications
4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique structural features.
Industry: Utilized in the development of advanced materials and as a precursor for various industrial chemicals.
Mechanism of Action
The mechanism of action of 4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways depend on the specific application and target. For instance, in antimicrobial applications, it may inhibit essential bacterial enzymes, leading to cell death.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The triazinone scaffold is highly versatile, with substituents dictating reactivity, solubility, and biological activity. Below is a comparative analysis of key analogs:
Table 1: Structural and Physicochemical Comparison
*Estimated based on molecular formula.
Key Observations:
Lipophilicity: The 3,3-dimethylbutyl group in the target compound increases lipophilicity compared to analogs with smaller substituents (e.g., dimethylamino in 16be) or polar groups (e.g., diol in LM4). This property may enhance membrane permeability in drug design .
Thermal Stability : Compounds with aromatic substituents (e.g., 16ab, 16be) exhibit higher melting points (>250°C) due to π-π stacking, whereas aliphatic substituents (e.g., 3,3-dimethylbutyl) likely reduce crystallinity .
Toxicity Profile : LM4 and MT1, both bearing tert-butyl groups, show divergent toxicities. LM4’s diol groups reduce toxicity, while MT1’s chloro substituent correlates with higher environmental persistence .
Metabolic and Toxicological Considerations
- Metabolism : Chlorinated triazines (e.g., MT1) undergo hepatic dealkylation, whereas hydroxylated analogs (e.g., LM4) are excreted rapidly. The target compound’s branched alkyl chain may slow metabolic clearance .
- Environmental Impact : Compounds with halogen or sulfur atoms (e.g., 16ab, ) pose higher bioaccumulation risks compared to the target’s hydrocarbon chain .
Biological Activity
4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one is a member of the triazine family, known for its diverse biological activities. This compound's unique structure, featuring an amino group and a bulky 3,3-dimethylbutyl substituent, contributes to its potential therapeutic applications. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and synthesized derivatives.
Chemical Structure and Properties
The molecular formula of 4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one is C₁₃H₁₈N₄O. Its structure is characterized by a triazine ring with significant substituents that enhance its lipophilicity and biological interactions.
| Property | Value |
|---|---|
| Molecular Weight | 250.31 g/mol |
| Solubility | Soluble in organic solvents |
| Lipophilicity | High |
Mechanisms of Biological Activity
4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one exhibits various biological activities through multiple mechanisms:
- Enzyme Inhibition : The compound has been shown to inhibit specific enzymes by binding to their active sites. This mechanism is common among triazine derivatives used in pharmaceuticals.
- Antioxidant Properties : The presence of the amino group may confer antioxidant capabilities, allowing the compound to scavenge free radicals and mitigate oxidative stress in biological systems.
- Interaction with G Protein-Coupled Receptors (GPCRs) : Research indicates potential interactions with GPCRs, which play critical roles in cell signaling pathways . Such interactions can lead to various physiological effects depending on the receptor subtype activated.
Case Studies and Research Findings
Several studies have highlighted the biological activity of 4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one:
- DAAO Inhibition : A study demonstrated that derivatives of triazine compounds exhibit potent inhibition against d-amino acid oxidase (DAAO), with some showing IC₅₀ values in the nanomolar range. This suggests that similar compounds could be developed for therapeutic use against neurological disorders .
- Antioxidant Activity : Experimental data indicate that the compound can effectively reduce oxidative stress markers in vitro. This antioxidant activity was attributed to its structural components that facilitate electron donation.
Comparative Analysis with Related Compounds
The biological activity of 4-Amino-6-(3,3-dimethylbutyl)-2,5-dihydro-1,3,5-triazin-2-one can be compared with other triazine derivatives:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 4-Amino-6-(3,4,5-trimethoxyphenyl)-1,6-dihydro-1,3,5-triazine-2-thiol | Methoxy groups present | Enhanced solubility; potential anti-inflammatory effects |
| 1-(p-Chlorophenyl)-2-amino/hydrazino-4-(p-nitrophenyl)-1,6-dihydro-1,3,5-triazine-6-thiones | Variations in substituents at positions 1 and 4 | Exhibits antibacterial activity |
| 2-[1-Aryl-4-{4-methoxyphenyl}-6-thioxo-1,6-dihydro-1,3,5-triazinyl]amino/hydrazonothiazolidin-4-ones | Thiazolidinone ring linked to triazine core | Potential antithyroidal activity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
